Cas no 606131-19-5 (1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI))
606131-19-5 structure
Product Name:1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
CAS No:606131-19-5
MF:C19H21N3O4S2
MW:419.517741918564
CID:854158
Update Time:2023-03-27
1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
- 5,6-Dimethyl-1-{[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl}-1H-be nzimidazole
- 1H-Benzimidazole, 5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-
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- Inchi: 1S/C19H21N3O4S2/c1-14-11-18-19(12-15(14)2)22(13-20-18)28(25,26)17-7-5-16(6-8-17)27(23,24)21-9-3-4-10-21/h5-8,11-13H,3-4,9-10H2,1-2H3
- InChI Key: YQXFPRAIIQXQNV-UHFFFAOYSA-N
- SMILES: C1N(S(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)(=O)=O)C2=CC(C)=C(C)C=C2N=1
Computed Properties
- Exact Mass: 419.097
- Monoisotopic Mass: 419.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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